2-benzyl-5-chloro-1H-1,2,4-triazol-3-one

• IUPAC Name: 2-benzyl-5-chloro-1H-1,2,4-triazol-3-one
• InChI: InChI=1S/C9H8ClN3O/c10-8-11-9(14)13(12-8)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,11,12,14)
• InChI Key: UQCQVOVQFREQBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)N=C(N2)Cl
• Molecular Formula: C9H8ClN3O
• Molecular Weight: 209.63 g/mol

Description

The compound identified as “2-benzyl-5-chloro-1H-1,2,4-triazol-3-one” is a chemical entity with specific properties and applications. While detailed information about this compound is limited in public databases, it is essential to understand its general characteristics, preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds.

Preparation Methods

The preparation of 2-benzyl-5-chloro-1H-1,2,4-triazol-3-one involves synthetic routes and reaction conditions that are tailored to its chemical structure. Common synthetic methods include:

Carbonization and Sulfonation: This method involves carbonizing the precursor material followed by sulfonation using agents like sulfuric acid or phosphoric acid.

Hydrothermal Methods: These methods involve the use of high-temperature and high-pressure conditions to synthesize the compound.

Industrial production methods may vary, but they generally focus on optimizing yield and purity while minimizing environmental impact.

Chemical Reactions Analysis

2-benzyl-5-chloro-1H-1,2,4-triazol-3-one undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group with another, using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-benzyl-5-chloro-1H-1,2,4-triazol-3-one has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It may be used in biological assays and experiments to study its effects on biological systems.

Industry: Utilized in the production of materials and chemicals with specific properties.

Mechanism of Action

The mechanism of action of 2-benzyl-5-chloro-1H-1,2,4-triazol-3-one involves its interaction with molecular targets and pathways within biological systems. While the exact mechanism is not fully understood, it is believed to interact with specific enzymes or receptors, leading to changes in cellular processes .

Comparison with Similar Compounds

2-benzyl-5-chloro-1H-1,2,4-triazol-3-one can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures or functional groups . The comparison may focus on differences in reactivity, stability, and applications.

Conclusion

This compound is a versatile compound with significant potential in various fields of scientific research. Understanding its preparation methods, chemical reactions, applications, mechanism of action, and comparison with similar compounds provides valuable insights into its properties and uses.